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Compound of Interest

Compound Name: 4-CYANO-7-METHYLINDAN

Cat. No.: B015055

A Comprehensive Technical Guide to 4-CYANO-
7-METHYLINDAN

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-CYANO-7-METHYLINDAN, a
heterocyclic compound of interest in medicinal chemistry and drug development. This
document covers its chemical identity, physicochemical properties, a potential synthetic
pathway, and its relevance in the broader context of indane derivatives in pharmaceutical
research.

Core Chemical Identity
CAS Number: 15085-20-8[1][2][3][4][5]

Molecular Formula: C11H11N[1][2][4]
IUPAC Name: 7-methyl-2,3-dihydro-1H-indene-4-carbonitrile[4]
Molecular Weight: 157.21 g/mol [4]

Canonical SMILES: Cclccc(C#N)c2CCCcl2[4]

Molecular Structure
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Caption: 2D structure of 4-CYANO-7-METHYLINDAN.

Physicochemical Properties

While specific experimental data for 4-CYANO-7-METHYLINDAN is limited in publicly available
literature, some properties can be inferred from supplier information and data for structurally
similar compounds.

Property Value Source
Physical State Off-White to Pale Yellow Solid [3]
Purity >99% [1]
Storage Room temperature, sealed well  [1]

Synthesis and Experimental Protocols

A direct and detailed experimental protocol for the synthesis of 4-CYANO-7-METHYLINDAN is
not readily available in the surveyed literature. However, a plausible synthetic route can be
conceptualized based on the well-established chemistry of indanones and related compounds.
A potential pathway involves the synthesis of 7-methyl-1-indanone as a key intermediate,
followed by functional group manipulations to introduce the cyano group at the 4-position.

Conceptual Synthetic Pathway

The synthesis could potentially begin with the Friedel-Crafts acylation of m-xylene with a
suitable three-carbon acylating agent, followed by intramolecular cyclization to form a dimethyl-
indanone. Subsequent selective demethylation and functionalization would be required to yield
the target molecule.

A more direct, albeit still conceptual, approach could involve the synthesis of 4-amino-7-
methylindan, which could then be converted to the corresponding nitrile via a Sandmeyer
reaction. A patent for the preparation of 4-cyano-substituted 1-aminoindane suggests that the
synthesis of the 4-cyano-indan-1-one precursor is a key step.[6]
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Caption: Conceptual synthetic workflow for 4-CYANO-7-METHYLINDAN.

Applications in Drug Development
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Indanone and its derivatives are recognized as privileged structures in medicinal chemistry,
forming the core of various pharmacologically active compounds. The indanone moiety is
present in natural products and serves as a crucial intermediate in the synthesis of numerous
medicinally important molecules.

Notably, Donepezil, an acetylcholinesterase inhibitor approved for the treatment of Alzheimer's
disease, features an indanone core. This has spurred significant interest in indanone
derivatives for their potential in treating neurodegenerative diseases. The rigid bicyclic
framework of the indane system provides a valuable scaffold for designing molecules that can
interact with specific biological targets.

While specific biological activity data for 4-CYANO-7-METHYLINDAN is not extensively
documented, its structural similarity to known bioactive indane derivatives suggests its potential
as a building block or lead compound in drug discovery programs targeting a range of
therapeutic areas, including but not limited to neurodegenerative disorders, cancer, and
infectious diseases. The cyano group can act as a key pharmacophore or be a precursor for
other functional groups, offering versatility in molecular design and optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["4-CYANO-7-METHYLINDAN" CAS number and
molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015055#4-cyano-7-methylindan-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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